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Compound of Interest

Compound Name: Di(trimethylolpropane)

Cat. No.: B1346956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Properties of Di(trimethylolpropane)
Di(trimethylolpropane), also known as Di-TMP, is a tetrafunctional polyol used as a monomer

in the synthesis of various polymers. Its unique structure, featuring four primary hydroxyl

groups, imparts valuable properties to the resulting materials, such as high crosslink density,

thermal stability, and chemical resistance.

Physicochemical and Spectroscopic Data
The fundamental properties of Di(trimethylolpropane) are summarized in the table below for

easy reference.
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Property Value

CAS Number 23235-61-2

Molecular Formula C₁₂H₂₆O₅

Molecular Weight 250.33 g/mol

IUPAC Name
2-[2,2-bis(hydroxymethyl)butoxymethyl]-2-

ethylpropane-1,3-diol

Synonyms
Di-TMP, 2,2'-[oxybis(methylene)]bis[2-ethyl-1,3-

propanediol]

Appearance
White to almost white crystalline powder or

flakes

Melting Point 108-111 °C

Boiling Point 215 °C at 4 mmHg

Density Approximately 1.122 g/cm³

Solubility

Soluble in water, methanol, and acetone.

Insoluble in aliphatic and aromatic

hydrocarbons.

Structure (SMILES) CCC(CO)(CO)COCC(CC)(CO)CO

Primary Applications and Uses
Di(trimethylolpropane) is a versatile building block primarily utilized in the polymer industry.

Its tetrafunctionality allows for the creation of highly crosslinked and branched polymers with

enhanced performance characteristics.

Radiation-Curable Coatings and Inks
A significant application of Di-TMP is in the formulation of radiation-curable coatings and inks. It

is often converted into its acrylate ester derivative, Di(trimethylolpropane) tetraacrylate (Di-

TMPTA), a tetrafunctional monomer that undergoes rapid polymerization upon exposure to

ultraviolet (UV) or electron beam (EB) radiation. This process, known as radiation curing, is a

fast, energy-efficient, and solvent-free method for producing high-performance coatings.
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The resulting coatings exhibit excellent hardness, scratch resistance, and chemical resistance,

making them suitable for demanding applications such as protective coatings for wood,

plastics, and electronics. The high reactivity of Di-TMPTA contributes to faster curing speeds in

the production of printing inks, including those used in lithography, ink jet, and flexography.

Polyurethanes
The primary hydroxyl groups of Di-TMP readily react with isocyanates to form polyurethane

networks. The tetrafunctional nature of Di-TMP allows for the formation of highly crosslinked

polyurethanes with improved mechanical strength, durability, and thermal stability. These

polyurethanes find use in a variety of applications, including foams, elastomers, adhesives, and

sealants.

Synthetic Lubricants
Di-TMP is used in the synthesis of polyol ester-based synthetic lubricants. These biolubricants

are derived from renewable resources, such as palm kernel oil, and offer excellent thermal and

oxidative stability, a high viscosity index, and a low pour point. The synthesis involves the

transesterification of fatty acid methyl esters with Di-TMP. The resulting Di-trimethylolpropane

tetraesters are potential candidates for high-performance and environmentally friendly

lubricants, including food-grade hydraulic oils.

Biodegradable Polymers for Drug Delivery
While research is ongoing, the synthesis of biodegradable hyperbranched polyesters from

trimethylolpropane, a related compound, suggests the potential of Di-TMP in biomedical

applications. These polymers can be designed to have biodegradable backbones and side

chains, offering biocompatibility and the possibility for covalent drug conjugation. The branched

structure allows for the creation of nano-sized drug delivery systems. However, it is important to

note that specific studies detailing the synthesis and application of Di-TMP-based polymers for

drug delivery are still emerging.

Experimental Protocols
The following sections provide detailed methodologies for key experiments involving

Di(trimethylolpropane).
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Synthesis of Polyhydroxyurethanes (PHUs) from
Di(trimethylolpropane) Carbonate
This protocol describes the synthesis of polyhydroxyurethanes (PHUs) through the polyaddition

of Di(trimethylolpropane) carbonate (DTMPC) with an aliphatic diamine.

Materials:

Di(trimethylolpropane) carbonate (DTMPC)

1,6-Diaminohexane

N,N-Dimethylformamide (DMF)

Procedure:

In a reaction vessel, dissolve DTMPC and a slight excess of 1,6-diaminohexane in DMF.

Heat the reaction mixture to 70°C with continuous stirring under an inert atmosphere.

Maintain the reaction at 70°C for 23 hours to allow for polyaddition to occur.

After the reaction is complete, precipitate the resulting PHU by pouring the reaction mixture

into a non-solvent, such as methanol.

Collect the precipitated polymer by filtration and dry it under vacuum.

Synthesis of Di(trimethylolpropane) Tetraester
Biolubricant
This protocol outlines the synthesis of a biolubricant through the transesterification of palm oil

methyl esters (POME) with Di(trimethylolpropane).

Materials:

Palm oil methyl esters (POME)

Di(trimethylolpropane) (Di-TMP)
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Sulfuric acid (catalyst)

Procedure:

Combine POME and Di-TMP in a three-neck round-bottom flask equipped with a condenser,

thermocouple, and magnetic stirrer.

Add a catalytic amount of sulfuric acid to the mixture.

Heat the reaction mixture to the desired temperature (e.g., 150°C) under vacuum with

vigorous stirring.

Monitor the progress of the reaction by analyzing the conversion of POME.

Once the reaction reaches the desired conversion, neutralize the catalyst with a suitable

base.

Purify the resulting Di-trimethylolpropane tetraester product by washing with water and

subsequent drying.

Mandatory Visualizations
Biological Interaction Pathway
As of the current scientific literature, there is no known direct biological signaling pathway for

Di(trimethylolpropane) itself. Its primary role is as a monomer in the synthesis of larger, more

complex polymers. The biological interactions would be characteristic of the final polymer, not

the Di-TMP monomer.

To fulfill the visualization requirement, the following diagram illustrates a conceptual workflow

for the application of a Di-TMP-based biodegradable polymer in targeted drug delivery.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1346956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polymer Synthesis & Drug Loading
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Caption: Conceptual workflow for targeted drug delivery using a Di-TMP-based biodegradable

polymer.

Experimental Workflow: UV Curing of a Di-TMPTA
Coating
The following diagram illustrates a typical experimental workflow for the formulation and UV

curing of a coating containing Di(trimethylolpropane) tetraacrylate (Di-TMPTA).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1346956?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coating Formulation

Application & Curing

Characterization

Di-TMPTA Monomer

Mixing

Urethane/Polyester Acrylate Oligomer Photoinitiator Additives (e.g., leveling agents)

Liquid Coating Formulation

Coating Application
(e.g., spin coating, drawdown)

Substrate (e.g., wood, plastic)

UV Curing

Cured Coating

Hardness Test Adhesion Test Chemical/Scratch Resistance Test

Click to download full resolution via product page

Caption: Experimental workflow for the formulation and UV curing of a Di-TMPTA-based

coating.
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To cite this document: BenchChem. [In-Depth Technical Guide to Di(trimethylolpropane)
(CAS 23235-61-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346956#cas-number-23235-61-2-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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